Cas no 1361561-42-3 (4-Methoxy-2-(perchlorophenyl)pyridine)

• Product Name: 4-Methoxy-2-(perchlorophenyl)pyridine
• CAS No: 1361561-42-3
• MF: C₁₂H₆Cl₅NO
• MW: 357.447138309479
• CID: 4968897
• Update Time: 2025-10-28

4-Methoxy-2-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(perchlorophenyl)pyridine

• Inchi： 1S/C12H6Cl5NO/c1-19-5-2-3-18-6(4-5)7-8(13)10(15)12(17)11(16)9(7)14/h2-4H,1H3
• InChI Key： MOPMBPLDNVOVAS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=CN=1)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 5.6
• Topological Polar Surface Area: 22.1

Additional information on 4-Methoxy-2-(perchlorophenyl)pyridine

Introduction to 4-Methoxy-2-(perchlorophenyl)pyridine (CAS No. 1361561-42-3)

4-Methoxy-2-(perchlorophenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361561-42-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of both a methoxy group and a perchlorophenyl substituent imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel chemical entities.

The structural features of 4-Methoxy-2-(perchlorophenyl)pyridine contribute to its potential applications in various domains, including medicinal chemistry, agrochemicals, and material science. The methoxy group (-OCH₃) is known for its ability to influence the metabolic stability and pharmacokinetic profiles of molecules, while the perchlorophenyl group (-C₆H₄ClO₄) introduces rigidity and electronic modulation to the molecular framework. These attributes make the compound an attractive candidate for further exploration in drug discovery and synthesis.

In recent years, there has been growing interest in the development of advanced chemical tools for modulating biological pathways. 4-Methoxy-2-(perchlorophenyl)pyridine has been studied as a potential intermediate in the synthesis of bioactive molecules that target specific enzymes or receptors involved in disease processes. Its unique structural motifs allow for facile functionalization, enabling chemists to design derivatives with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The methoxy and perchlorophenyl substituents further enhance these interactions by providing additional binding points and modulating electronic properties.

Recent studies have highlighted the role of 4-Methoxy-2-(perchlorophenyl)pyridine in the development of novel antiviral agents. The compound’s ability to disrupt viral replication mechanisms by inhibiting key enzymes has been explored in preclinical models. Its structural complexity allows for precise tuning of pharmacological properties, making it a promising candidate for further investigation.

The synthesis of 4-Methoxy-2-(perchlorophenyl)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only enhance the accessibility of the compound but also pave the way for scalable production processes.

In addition to its pharmaceutical applications, 4-Methoxy-2-(perchlorophenyl)pyridine has shown potential in material science. Its electron-rich structure makes it suitable for use as a ligand or building block in coordination chemistry, where it can form stable complexes with transition metals. These complexes have applications in catalysis, luminescence, and magnetic materials.

The safety profile of 4-Methoxy-2-(perchlorophenyl)pyridine is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate toxicity at high concentrations, further research is needed to fully characterize its safety and environmental impact. Rigorous toxicological assessments are essential to ensure that its use does not pose unintended consequences.

The future prospects for 4-Methoxy-2-(perchlorophenyl)pyridine are promising, with ongoing research focused on expanding its utility across multiple domains. Collaborative efforts between academia and industry are likely to drive innovation, leading to new applications and commercial products derived from this versatile compound.

In conclusion,4-Methoxy-2-(perchlorophenyl)pyridine (CAS No. 1361561-42-3) represents a significant advancement in chemical research with broad implications for pharmaceuticals, materials science, and beyond. Its unique structural features and functional versatility position it as a cornerstone molecule for future discoveries.